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Get Quote

Core Chemical Data from NIST

The following table summarizes the key identifying information for 2-Cycloocten-1-one from the NIST

Chemistry WebBook [1].

Property

Value [ Identifier

Chemical Name

CAS Registry Number

Molecular Formula

Molecular Weight

IUPAC Standard InChl

IUPAC Standard InChiKey

Other Names

2-Cycloocten-1-one

1728-25-2

CgH1,0

124.1803 g/mol
INChI=1S/C8H120/c9-8-6-4-2-1-3-5-7-8/h4,6H,1-3,5,7H2/b6-4-
NSHQAIKRVDXIMX-XQRVVYSFSA-N

2-Cyclooctenone

Additional data from a commercial source lists a boiling point of 195 - 197 °C and a logP (a measure of

lipophilicity) value of 2.08 [2].
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Experimental Protocol: Selective Epoxidation

A highly selective method for epoxidizing 2-Cycloocten-1-one to epoxycyclooctane using molecular oxygen

and gold (Au) cluster catalysts was described in Nature Communications [3]. The following workflow

outlines the key stages of this process.

Start with Au Precursor
(e.g., Au/SiO2, AuCl)

Reaction with Oz and cis-Cyclooctene
(Solvent-free, in the dark)

nduction period
(~2 hours)

Formation of Solubilized
Au Clusters (7-8 atoms)

Cluster-initiated Auto-oxidation
(Apparent TOF =440 s71)

;

Hot Filtration
(Removes solid catalyst)

Use Filtrate for New Reaction
(No induction period)

Result: cis-Cyclooctene Epoxide
(=80% selectivity)
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Experimental workflow for the epoxidation of cis-cyclooctene initiated by Au clusters.

Detailed Methodology

This experiment demonstrates a homogeneous catalysis mechanism where active sites are solubilized atomic

clusters [3].

¢ Key Reaction Setup: The reaction is performed solvent-free using cis-cyclooctene as the
substrate, with molecular oxygen (02) as the oxidant. It must be conducted in the absence of light.

e Catalyst Preparation & Induction: The Au precursor (e.g., Au/SiOz or AuCls) is mixed with the
substrate. An induction period of approximately 2 hours occurs, during which oxidation products
(like diacids) act as ligands to solubilize and stabilize active Au clusters of 7-8 atoms from the solid
precursor.

¢ Hot Filtration Test: After the induction period, the reaction mixture is hot-filtered through a 0.2 pm
syringe filter to remove all solid catalyst material. The resulting clear filtrate contains solubilized Au
clusters at very low concentrations (10-200 ng/mL) and remains highly active.

¢ Initiation & Propagation: Adding an aliquot of this filtrate to a fresh batch of cis-cyclooctene
eliminates the induction period. The Au clusters in the filtrate generate initiators to trigger a radical
auto-oxidation cycle, proceeding with an apparent turnover frequency (TOF) of 440 s—.

e Product Analysis: The primary product is cis-cyclooctene epoxide, with selectivity of 80% or
higher at 50% conversion. Products can be identified and quantified using techniques like NMR
spectroscopy and GC/MS analysis [3].

Context from a Related Compound

While the search results do not document a direct role for 2-Cycloocten-1-one in biological pathways, its
structural analog 2-Cyclopenten-1-one is a known biological active molecule. This compound can induce
the expression of Heat Shock Protein 70 (HSP70) by activating the heat shock transcription factor 1
(HSF1). The key structural feature for this activity is the a,B-unsaturated carbonyl group, which is also
present in 2-Cycloocten-1-one. This activity is associated with antiviral effects in cell studies [4]. This

information may provide a useful conceptual bridge for your research in drug development.

Interpretation and Further Research
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o Data Completeness: The provided NIST data offers essential identification information but may lack
more extensive physicochemical or spectroscopic data.

o Experimental Significance: The epoxidation protocol is significant for its high selectivity using Oz
and for elucidating a catalytic mechanism involving solubilized sub-nanometer clusters rather than
solid surfaces.

e Pathway Information Gap: As no direct connection between 2-Cycloocten-1-one and specific
signaling pathways (like Wnt) was found in the search results, this is an area you may need to
investigate through specialized biochemical databases or further literature review.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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